molecular formula C23H24N2O3 B5877714 N'-{[(4-isopropylphenoxy)acetyl]oxy}-2-(1-naphthyl)ethanimidamide

N'-{[(4-isopropylphenoxy)acetyl]oxy}-2-(1-naphthyl)ethanimidamide

Cat. No. B5877714
M. Wt: 376.4 g/mol
InChI Key: BXTKZZMTYQWALW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-{[(4-isopropylphenoxy)acetyl]oxy}-2-(1-naphthyl)ethanimidamide, commonly known as IPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. IPEA is a synthetic compound that belongs to the class of imidamide derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of IPEA is not fully understood. However, it is believed to exert its effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. IPEA has also been found to modulate the activity of various enzymes and receptors that are involved in the inflammatory response.
Biochemical and Physiological Effects:
IPEA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. IPEA has also been found to modulate the activity of various enzymes and receptors that are involved in the inflammatory response. Additionally, IPEA has been found to exhibit analgesic and antipyretic properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using IPEA in laboratory experiments is its high purity and stability. This makes it easier to accurately measure and control the dose of IPEA used in experiments. However, one of the limitations of using IPEA in laboratory experiments is its relatively low solubility in water. This can make it difficult to dissolve IPEA in aqueous solutions, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for the study of IPEA. One potential direction is the development of novel drugs based on the structure of IPEA for the treatment of various inflammatory diseases. Another potential direction is the investigation of the potential side effects of IPEA and its long-term safety profile. Additionally, further research is needed to fully understand the mechanism of action of IPEA and its potential applications in other fields of medicine.

Synthesis Methods

The synthesis of IPEA involves the reaction of 1-naphthaldehyde with isopropylphenoxyacetic acid in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with ammonium acetate and acetic anhydride to yield IPEA in high purity.

Scientific Research Applications

IPEA has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit promising anti-inflammatory, analgesic, and antipyretic properties. These properties make IPEA a potential candidate for the development of novel drugs for the treatment of various inflammatory diseases.

properties

IUPAC Name

[(Z)-(1-amino-2-naphthalen-1-ylethylidene)amino] 2-(4-propan-2-ylphenoxy)acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N2O3/c1-16(2)17-10-12-20(13-11-17)27-15-23(26)28-25-22(24)14-19-8-5-7-18-6-3-4-9-21(18)19/h3-13,16H,14-15H2,1-2H3,(H2,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXTKZZMTYQWALW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)OCC(=O)ON=C(CC2=CC=CC3=CC=CC=C32)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)C1=CC=C(C=C1)OCC(=O)O/N=C(/CC2=CC=CC3=CC=CC=C32)\N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1Z)-2-(naphthalen-1-yl)-N'-({[4-(propan-2-yl)phenoxy]acetyl}oxy)ethanimidamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.